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Abstract
Formaldehyde hydrazone (CH₂=NNH₂), the simplest of the hydrazone class of organic

compounds, is a versatile and reactive molecule that has found significant utility in synthetic

chemistry. Formed by the condensation of formaldehyde and hydrazine, this compound serves

as a crucial building block and intermediate in a variety of chemical transformations. Its unique

reactivity, particularly as a formyl anion equivalent, has made it a valuable tool in the

construction of complex molecular architectures. This technical guide provides a

comprehensive overview of the discovery and history of formaldehyde hydrazone, its

physicochemical properties, detailed experimental protocols for its synthesis, and its

applications in modern organic chemistry and toxicology.

Discovery and Historical Context
The history of formaldehyde hydrazone is intrinsically linked to the discovery of its constituent

parts: formaldehyde and hydrazine.

Formaldehyde (CH₂O) was first reported in 1859 by the Russian chemist Aleksandr Butlerov,

though it was not conclusively identified until 1868 by August Wilhelm von Hofmann.
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Hydrazine (N₂H₄) was first isolated in 1887 by the German chemist Theodor Curtius, who

had been working with organic diazides.[1] Curtius also made significant contributions to the

understanding of hydrazones.[2]

The formation of hydrazones through the condensation of hydrazines with aldehydes and

ketones became a fundamental reaction in organic chemistry. Emil Fischer, who coined the

name "hydrazine" in 1875, utilized this reaction to form osazones from sugars, a key method

for their differentiation.[3] The Wolff-Kishner reduction, discovered independently by N. Kishner

in 1911 and Ludwig Wolff in 1912, utilizes a hydrazone intermediate to reduce a carbonyl group

to a methylene group, further highlighting the synthetic importance of this functional group.[4]

While a singular "discovery" of the parent formaldehyde hydrazone is not prominently

documented, its formation is a straightforward application of the well-established condensation

reaction. Its significance grew with the understanding of its utility as a synthetic building block

and its role in biological systems.

Physicochemical and Spectroscopic Data
Formaldehyde hydrazone is a reactive and relatively unstable compound. Its properties are

summarized in the table below. Due to its instability, much of the detailed spectroscopic data

available in the literature is for its more stable derivatives, such as formaldehyde

dimethylhydrazone or formaldehyde 2,4-dinitrophenylhydrazone.
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Property Value Source(s)

Molecular Formula CH₄N₂ [5][6]

Molecular Weight 44.056 g/mol [5][6]

IUPAC Name Methylidenehydrazine [5][6]

CAS Number 6629-91-0 [5][6]

Boiling Point 78.2°C at 760 mmHg [7]

Density 0.91 g/cm³ [7]

Refractive Index 1.412 [7]

Flash Point 1.1°C [7]

¹H NMR (CDCl₃)

For Formaldehyde

Dimethylhydrazone: Signals

are present, but specific shifts

for the parent compound are

not readily available in the

cited literature.

[8]

¹³C NMR (CDCl₃)

For Formaldehyde

Dimethylhydrazone: Signals

are present, but specific shifts

for the parent compound are

not readily available in the

cited literature.

[8]

IR Spectrum (KBr)

Key stretches include N-H,

C=N, and C-H bands. Specific

peak positions for the parent

compound are available

through spectral databases.

[5]

Experimental Protocols
The synthesis of hydrazones is typically achieved through the condensation reaction of a

carbonyl compound with a hydrazine.[7]
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General Synthesis of Formaldehyde Hydrazone
The most fundamental method for preparing formaldehyde hydrazone is the direct

condensation of formaldehyde with hydrazine.[7] The reaction proceeds via a nucleophilic

attack of the hydrazine nitrogen on the carbonyl carbon, followed by dehydration.[7]

Reaction Scheme:

HCHO + H₂NNH₂ → H₂C=NNH₂ + H₂O

General Procedure:

Formaldehyde (or a source thereof, such as paraformaldehyde or formalin) is dissolved in a

suitable solvent, often water or an alcohol like ethanol, to facilitate the reaction with the polar

hydrazine.[7]

Hydrazine (often as hydrazine hydrate) is added to the formaldehyde solution, typically in a

1:1 molar ratio.[7]

The reaction is often exothermic and may require cooling to control the temperature. It

generally proceeds readily at room temperature.[7]

The product, formaldehyde hydrazone, is highly reactive and may be used in situ for

subsequent reactions. Isolation can be challenging due to its potential to polymerize.

Example Protocol: Synthesis of 4-formylimidazole-4-
hydroxybenzhydrazone dihydrate
While a detailed, modern protocol for the isolation of pure, monomeric formaldehyde
hydrazone is not readily available in the surveyed literature, the following procedure for a

related hydrazone synthesis illustrates the general methodology.[9]

Materials:

4-formylimidazole (1.0 mmol, 0.0961 g)

4-hydroxybenzhydrazine (1.0 mmol, 0.1522 g)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.mdpi.com/2073-4352/6/5/57
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


95% Ethanol (10 mL)

Procedure:

Dissolve 4-formylimidazole and 4-hydroxybenzhydrazine in 10 mL of 95% ethanol in a round-

bottom flask.

Reflux the mixture for 5 hours.

After cooling, filter the solution.

Allow the filtrate to evaporate slowly at room temperature over several days to obtain

colorless crystals of the product.

Key Applications and Signaling Pathways
Formaldehyde hydrazone is a versatile reagent in organic synthesis and has been implicated

in toxicological pathways.

Synthetic Applications
A primary application of formaldehyde hydrazone and its derivatives is as a formyl anion

equivalent.[7] This "umpolung" or reversal of polarity allows the formyl carbon, which is typically

electrophilic, to act as a nucleophile for the formation of carbon-carbon bonds.[7]
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Caption: Use of formaldehyde hydrazone as a formyl anion equivalent.

This strategy has been employed in various synthetic transformations, including asymmetric

additions to carbonyl compounds to create chiral building blocks.[10]

Toxicological Significance
Hydrazine is a known carcinogen, and its toxicity is partly attributed to its in vivo reaction with

endogenous formaldehyde. This reaction forms formaldehyde hydrazone, which can be

metabolized into a DNA-methylating agent, leading to the formation of adducts like 7-

methylguanine and O⁶-methylguanine in DNA.[11]
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Caption: Toxicological pathway of hydrazine via formaldehyde hydrazone.

Experimental Workflows and Reaction Mechanisms
Synthesis Workflow
The following diagram illustrates a typical laboratory workflow for the synthesis and subsequent

use of a hydrazone.
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Caption: General experimental workflow for hydrazone synthesis.

Mechanism of Hydrazone Formation
The formation of a hydrazone from an aldehyde and hydrazine proceeds in two main steps

under acidic or neutral conditions: nucleophilic addition to form a tetrahedral intermediate,

followed by dehydration.
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Caption: Mechanism of hydrazone formation from formaldehyde and hydrazine.

Conclusion
Formaldehyde hydrazone, despite its simple structure, is a compound of significant interest to

researchers in organic synthesis and toxicology. Its discovery and the development of its

chemistry are rooted in the foundational work of pioneers like Curtius and Fischer. As a readily

accessible synthon, particularly as a formyl anion equivalent, it continues to be a valuable tool

for the construction of complex molecules. Understanding its formation, properties, and

reactivity is essential for its effective application in the laboratory and for appreciating its role in

biological processes. This guide provides a core technical overview to support professionals in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b192779?utm_src=pdf-body-img
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


drug development and chemical research in harnessing the potential of this fundamental

chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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